7-Methoxy-1H-pyrrolo[2,3-c]pyridin-2(3H)-one

• IUPAC Name: 7-methoxy-1,3-dihydropyrrolo[2,3-c]pyridin-2-one
• InChI: InChI=1S/C8H8N2O2/c1-12-8-7-5(2-3-9-8)4-6(11)10-7/h2-3H,4H2,1H3,(H,10,11)
• InChI Key: BVOVTTVDRGATMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC2=C1NC(=O)C2
• Molecular Formula: C8H8N2O2
• DSSTOX Substance ID: DTXSID40735268
• Molecular Weight: 164.16 g/mol
• CAS RN: 1190317-80-6

Description

The compound “7-Methoxy-1H-pyrrolo[2,3-c]pyridin-2(3H)-one” is a derivative of 1H-pyrrolo[2,3-b]pyridine. It is part of a class of compounds that have shown potent activities against FGFR1, 2, and 3. These compounds play an essential role in various types of tumors.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including “this compound”, involves a structure-based design strategy. The goal is to develop a novel and concise chemotype of FGFR inhibitors.

Molecular Structure Analysis

The molecular structure of 1H-pyrrolo[2,3-b]pyridine derivatives is designed to bind to the hinge of FGFRs. This design strategy has led to the development of potent FGFR inhibitors.

Scientific Research Applications

1. Asymmetric Synthesis and Derivatives Development 7-Azaindoles, including derivatives of 1H-pyrrolo[2,3-b]pyridin-2(3H)-one, are critical in medicinal chemistry, often used as bioisosteres of indoles or purines. A study by Croix et al. (2015) explored the rhodium-catalyzed asymmetric 1,4-addition of arylboronic acids to 3-benzylidene-1H-pyrrolo[2,3-b]pyridin-2(3H)-ones, leading to the development of new original derivatives of this compound (Croix, Prié, Chaulet, & Viaud-Massuard, 2015).

2. c-Met Inhibitors Synthesis Liu et al. (2016) designed and synthesized novel 1H-pyrrolo[2,3-b]pyridine derivatives as c-Met inhibitors. These compounds showed significant c-Met kinase inhibition, indicating their potential in targeted therapies (Liu et al., 2016).

3. Anti-HIV-1 Activities A study by Liu et al. (2014) focused on the synthesis of novel 7-hydroxy-1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridine-4-carboxylate derivatives and evaluating their anti-HIV-1 activities. Some compounds showed moderate to potent activities against HIV-1 (Liu et al., 2014).

4. Synthesis of 7-Azaserotonin and 7-Azamelatonin Fukuya et al. (2022) developed a practical method for synthesizing 7-azaserotonin and 7-azamelatonin using a derivative of 1H-pyrrolo[2,3-b]pyridin-2(3H)-one as a starting material. This demonstrates the compound's utility in creating novel bioactive molecules (Fukuya, Yamada, & Nishi, 2022).

5. Fungicidal Activity Minakata et al. (1997) synthesized 3- and 6-substituted 1H-pyrrolo[2,3-b]pyridine derivatives, showing significant fungicidal activity against Pyricularia oryzae, a fungus causing rice blast (Minakata et al., 1997).

Mechanism of Action

Target of Action

The primary targets of 7-Methoxy-1H-pyrrolo[2,3-c]pyridin-2(3H)-one are the Fibroblast Growth Factor Receptors (FGFRs). FGFRs play an essential role in various types of tumors . They are found across various tissue types and expressed to different extents under varying conditions .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity. This compound has shown potent activities against FGFR1, 2, and 3 . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail .

Biochemical Pathways

The interaction of this compound with FGFRs affects signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The inhibition of FGFRs results in the deactivation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Pharmacokinetics

It is mentioned that a compound with low molecular weight would be an appealing lead compound, which is beneficial to the subsequent optimization . This suggests that the compound may have favorable pharmacokinetic properties.

Result of Action

In vitro, this compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Future Directions

The future directions for the research and development of 1H-pyrrolo[2,3-b]pyridine derivatives, including “7-Methoxy-1H-pyrrolo[2,3-c]pyridin-2(3H)-one”, involve further optimization of these compounds. The goal is to develop a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects.